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Introduction
Closantel is a salicylanilide anthelmintic used in veterinary medicine to treat and control

parasitic infections in ruminants, primarily against liver flukes (Fasciola hepatica) and certain

nematodes, such as Haemonchus contortus. Its mechanism of action involves the uncoupling

of oxidative phosphorylation in parasite mitochondria, leading to a disruption of energy

metabolism and subsequent parasite death. This document provides detailed application notes

and experimental protocols for researchers, scientists, and drug development professionals to

assess the efficacy of closantel in sheep. The protocols are based on established guidelines,

including those from the World Association for the Advancement of Veterinary Parasitology

(WAAVP).[1][2][3][4]

Data Presentation: Efficacy of Closantel Against Key
Sheep Parasites
The following tables summarize the efficacy of closantel against Haemonchus contortus and

Fasciola hepatica in sheep as reported in various studies.

Table 1: Efficacy of Closantel against Haemonchus contortus in Sheep
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Dosage (mg/kg
body weight)

Route of
Administration

Efficacy (%) Study Reference

10 Oral 91.24 - 98.23 [5]

10 Oral 100 [6]

7.5 Oral >95 [7]

15.0 Oral >95 [7]

5 Oral 84.6 [8]

Table 2: Efficacy of Closantel against Fasciola hepatica in Sheep

Dosage (mg/kg
body weight)

Route of
Administration

Efficacy (%) Study Reference

10 Oral 100 [9]

Not Specified Not Specified 95 - 100 [10]

10 Oral or Subcutaneous
Not specified, but

effective
[11]

Experimental Protocols
Two primary methods are employed to evaluate the efficacy of closantel in sheep: the Fecal

Egg Count Reduction Test (FECRT) and the Controlled Efficacy Test.

Fecal Egg Count Reduction Test (FECRT)
The FECRT is a common field method to assess anthelmintic efficacy by comparing fecal egg

counts before and after treatment.

Objective: To determine the percentage reduction in parasite egg shedding in sheep following

treatment with closantel.

Materials:
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Test animals (sheep) with naturally acquired gastrointestinal nematode infections.

Closantel formulation.

Weighing scales.

Dosing gun.

Fecal collection bags and containers.

Microscope, slides, and counting chambers (e.g., McMaster slide).

Flotation solution (e.g., saturated sodium chloride).

Procedure:

Animal Selection:

Select a minimum of 15-20 sheep with naturally acquired parasitic infections.

Animals should not have been treated with a broad-spectrum anthelmintic in the preceding

8 weeks.

A pre-treatment fecal egg count (FEC) should indicate a sufficient level of infection (e.g., a

group average of at least 200-300 eggs per gram of feces).

Pre-Treatment (Day 0):

Individually identify each sheep (e.g., with ear tags).

Weigh each animal to ensure accurate dosing.

Collect a fresh fecal sample (approximately 5-10 grams) directly from the rectum of each

selected sheep.

Administer the recommended dose of closantel orally to each animal in the treatment

group. An untreated control group should be maintained under the same conditions.

Post-Treatment (Day 14):
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Fourteen days after treatment, collect a second fecal sample from each of the same

sheep.

Fecal Egg Count:

Perform a fecal egg count on all individual pre- and post-treatment samples using a

standardized technique, such as the modified McMaster method.

Calculation of Efficacy:

Calculate the group mean FEC for the pre-treatment and post-treatment samples.

The percentage reduction in fecal egg count is calculated using the following formula:

Efficacy (%) = (1 - (Mean Post-Treatment FEC / Mean Pre-Treatment FEC)) * 100

Interpretation of Results:

An efficacy of 95% or greater is generally considered effective.

An efficacy of less than 95% may indicate the presence of anthelmintic resistance.

Controlled Efficacy Test
The controlled efficacy test is a more rigorous method typically used for drug registration

studies, involving experimental infection and parasite recovery at necropsy.[1][2][3]

Objective: To determine the efficacy of closantel against specific larval and adult stages of a

target parasite species under controlled laboratory conditions.

Materials:

Parasite-free lambs.

Infective larvae (L3) of the target parasite (e.g., Haemonchus contortus).

Closantel formulation.

Facilities for housing animals individually and preventing reinfection.
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Equipment for necropsy and parasite recovery.

Procedure:

Animal Selection and Acclimatization:

Use parasite-naïve lambs of a similar age and weight.

House the lambs in conditions that prevent accidental parasitic infection and allow them to

acclimatize to the environment and diet.

Experimental Infection:

Infect each lamb orally with a known number of infective larvae (e.g., 5,000 L3 of H.

contortus).

Treatment:

After a pre-determined period to allow the parasites to establish and mature to the desired

stage (e.g., 21 days for adult H. contortus), randomly allocate the lambs to a treatment

group and an untreated control group (minimum of 6 animals per group).

Weigh each animal and administer the specified dose of closantel to the treatment group.

Necropsy and Parasite Recovery:

Approximately 7-10 days after treatment, humanely euthanize all animals in both the

treated and control groups.

At necropsy, collect the entire gastrointestinal tract (or specific target organs like the liver

for Fasciola hepatica).

Systematically wash the contents of the abomasum and intestines over a series of sieves

to recover all adult and larval parasites.

Count the number of each parasite species recovered from each animal.

Calculation of Efficacy:
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Calculate the mean worm burden for the control group and the treated group.

The percentage efficacy is calculated using the following formula:

Efficacy (%) = ((Mean worm count in control group - Mean worm count in treated group) /

Mean worm count in control group) * 100

Mandatory Visualizations
Mechanism of Action: Uncoupling of Oxidative
Phosphorylation
Closantel disrupts the parasite's energy metabolism by acting as a protonophore, uncoupling

oxidative phosphorylation in the mitochondria. This leads to the dissipation of the proton

gradient across the inner mitochondrial membrane, which is essential for ATP synthesis.
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Caption: Closantel uncouples oxidative phosphorylation in parasite mitochondria.

Experimental Workflow: Fecal Egg Count Reduction Test
(FECRT)
The following diagram illustrates the key steps in conducting a Fecal Egg Count Reduction

Test.
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Caption: Workflow for the Fecal Egg Count Reduction Test (FECRT).
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Logical Relationship: Controlled Efficacy Test Design
This diagram outlines the logical design of a controlled efficacy test for anthelmintic evaluation.
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Caption: Logical design of a controlled efficacy test.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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